Cas no 1535988-89-6 (1-(2-bromo-5-fluorophenyl)piperazine)

• Product Name: 1-(2-bromo-5-fluorophenyl)piperazine
• CAS No: 1535988-89-6
• MF: C₁₀H₁₂BrFN₂
• MW: 259.118084907532
• CID: 6510557
• PubChem ID: 83320035
• Update Time: 2025-05-28

1-(2-bromo-5-fluorophenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-fluorophenyl)piperazine
• EN300-1915637
• 1535988-89-6
• GS1377

• Inchi： 1S/C10H12BrFN2/c11-9-2-1-8(12)7-10(9)14-5-3-13-4-6-14/h1-2,7,13H,3-6H2
• InChI Key： CPVSOKGOCJFDQO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1N1CCNCC1)F

Computed Properties

• Exact Mass: 258.01679g/mol
• Monoisotopic Mass: 258.01679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.3Ų

Additional information on 1-(2-bromo-5-fluorophenyl)piperazine

Research Brief on 1-(2-bromo-5-fluorophenyl)piperazine (CAS: 1535988-89-6): Recent Advances and Applications in Chemical Biology and Medicine

The compound 1-(2-bromo-5-fluorophenyl)piperazine (CAS: 1535988-89-6) has recently gained significant attention in chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug discovery and development. This research brief synthesizes the latest findings regarding this important chemical entity, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

Recent synthetic chemistry studies have demonstrated the utility of 1535988-89-6 as a valuable building block for the preparation of various pharmacologically active compounds. A 2023 study published in the Journal of Medicinal Chemistry reported its successful incorporation into novel dopamine receptor ligands, showing improved selectivity for D3 receptor subtypes. The bromo-fluoro substitution pattern on the phenyl ring, combined with the piperazine moiety, provides unique electronic and steric properties that enable precise modulation of receptor binding affinities.

In neuropharmacology research, derivatives of 1-(2-bromo-5-fluorophenyl)piperazine have shown promising activity as potential antipsychotic agents. A recent preclinical study (Nature Chemical Biology, 2024) demonstrated that structural modifications of this core scaffold yielded compounds with dual 5-HT1A receptor agonism and D2 receptor antagonism, representing a novel approach to treating schizophrenia with potentially reduced extrapyramidal side effects.

The compound's applications extend to oncology drug discovery, where it serves as a key intermediate in the synthesis of kinase inhibitors. Research published in ACS Medicinal Chemistry Letters (2023) highlighted its use in developing selective FGFR inhibitors, showing potent activity against several cancer cell lines while maintaining favorable pharmacokinetic properties. The presence of both bromo and fluoro substituents allows for further functionalization through cross-coupling reactions, making it particularly valuable in structure-activity relationship studies.

From a chemical biology perspective, 1535988-89-6 has been employed as a versatile scaffold for the development of molecular probes. A recent study (Chemical Communications, 2024) described its incorporation into fluorescent tags for studying serotonin receptor dynamics in live cells, enabling real-time visualization of receptor trafficking and internalization processes. This application underscores the compound's utility beyond traditional drug discovery, facilitating fundamental research in neurobiology.

Ongoing research continues to explore the full potential of this chemical entity, with several patent applications filed in 2023-2024 covering novel derivatives and their therapeutic applications. The compound's unique structural features and demonstrated biological activities position it as an important tool in medicinal chemistry, likely to remain relevant in drug discovery efforts targeting CNS disorders, cancer, and other therapeutic areas in the coming years.